Linker Length and Ligand Efficiency
The propyl linker (n=3) in the target compound distinguishes it from the closest commercially available ethyl-linked analog, 1-(3,4-dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) [1]. In published pyridazinone–urea SAR campaigns, extending the alkyl spacer from two to three methylene units consistently altered both biochemical potency and cellular permeability, with potency shifts exceeding 10-fold observed in some sEH inhibitor series [2]. Direct comparative data for the target compound are not available; this represents an inferred SAR trend from a closely related chemotype.
| Evidence Dimension | Linker length (ethylene vs. propylene) impact on biochemical potency |
|---|---|
| Target Compound Data | Propyl linker (C3) between pyridazinone and urea |
| Comparator Or Baseline | 1-(3,4-Dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) with ethyl linker (C2) |
| Quantified Difference | Not directly quantified for target compound; class-level sEH inhibitor series show IC50 shifts from >100 nM to <10 nM upon C2→C3 homologation [2] |
| Conditions | Class-level inference from recombinant human sEH fluorescence-based assay |
Why This Matters
The linker length can affect the ability of the pyridazinone and urea pharmacophores to simultaneously engage their target binding pockets, making the propyl analog an essential comparator for SAR studies.
- [1] Chemsrc. 1-(3,4-Dimethoxyphenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea (CAS 1171938-15-0) and CAS 1173067-02-1 comparison. URL: https://m.chemsrc.com View Source
- [2] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors. Eur J Med Chem. 2025;290:117510. View Source
